Cas no 1805031-47-3 (2-Bromomethyl-4-hydroxy-5-phenylpyridine)

• Product Name: 2-Bromomethyl-4-hydroxy-5-phenylpyridine
• CAS No: 1805031-47-3
• MF: C₁₂H₁₀BrNO
• MW: 264.1179022789
• CID: 4803128
• Update Time: 2025-10-29

2-Bromomethyl-4-hydroxy-5-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-4-hydroxy-5-phenylpyridine

• Inchi： 1S/C12H10BrNO/c13-7-10-6-12(15)11(8-14-10)9-4-2-1-3-5-9/h1-6,8H,7H2,(H,14,15)
• InChI Key： RPGHNPSRGAJFDN-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(=CN1)C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1

Additional information on 2-Bromomethyl-4-hydroxy-5-phenylpyridine

Professional Introduction to 2-Bromomethyl-4-hydroxy-5-phenylpyridine (CAS No. 1805031-47-3)

2-Bromomethyl-4-hydroxy-5-phenylpyridine, with the chemical identifier CAS No. 1805031-47-3, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its bromomethyl and hydroxyl functional groups, as well as a phenyl substituent on a pyridine core, presents a unique framework for synthetic modifications and biological evaluations.

The structural features of 2-Bromomethyl-4-hydroxy-5-phenylpyridine make it an attractive scaffold for the development of novel therapeutic agents. The bromomethyl group, in particular, serves as a reactive handle for further functionalization, enabling the construction of more complex molecules through nucleophilic substitution reactions. This reactivity has been exploited in various synthetic strategies to create derivatives with enhanced pharmacological properties.

Recent studies have highlighted the potential of 2-Bromomethyl-4-hydroxy-5-phenylpyridine in the synthesis of bioactive compounds. For instance, researchers have demonstrated its utility in generating pyridine-based inhibitors targeting specific enzymatic pathways. These inhibitors have shown promise in preclinical models for their ability to modulate key biological processes associated with diseases such as cancer and inflammatory disorders.

The hydroxyl group on the pyridine ring further contributes to the compound's versatility, allowing for diverse chemical transformations including etherification, esterification, and oxidation reactions. These modifications can fine-tune the electronic and steric properties of the molecule, thereby influencing its interactions with biological targets. Such flexibility has been leveraged to develop analogs with improved solubility, bioavailability, and metabolic stability.

In addition to its synthetic utility, 2-Bromomethyl-4-hydroxy-5-phenylpyridine has been investigated for its potential role in drug discovery. The phenyl substituent introduces hydrophobicity and can enhance binding affinity to protein targets. This feature has been particularly valuable in the design of small-molecule ligands that interact with transcription factors and kinases, which are critical regulators of cellular signaling pathways.

One notable application of 2-Bromomethyl-4-hydroxy-5-phenylpyridine is in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in many cellular processes, and their dysregulation is often associated with disease states. By targeting specific kinases, inhibitors derived from this compound have shown efficacy in disrupting aberrant signaling cascades. For example, researchers have synthesized derivatives that selectively inhibit tyrosine kinases involved in cancer cell proliferation and survival.

The pharmacological profile of 2-Bromomethyl-4-hydroxy-5-phenylpyridine-based compounds has been further explored through structure-activity relationship (SAR) studies. These studies aim to correlate structural features with biological activity, providing insights into optimal molecular design. By systematically varying substituents on the pyridine core and functional groups attached to it, researchers have identified lead compounds with high potency and selectivity.

The synthesis of these derivatives often involves multi-step organic transformations that highlight the compound's adaptability as a building block. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl groups at specific positions on the pyridine ring. Similarly, copper-mediated coupling reactions have facilitated the attachment of alkenyl or alkynyl groups, expanding the range of possible molecular architectures.

The hydroxyl group also serves as a site for derivatization into more complex functional moieties such as sugar esters or amino acid conjugates. These modifications can enhance pharmacokinetic properties by improving water solubility or reducing metabolic clearance. Such strategies are particularly relevant for developing prodrugs that release active therapeutic agents in vivo under specific physiological conditions.

In conclusion, 2-Bromomethyl-4-hydroxy-5-phenylpyridine (CAS No. 1805031-47-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable diverse synthetic pathways and biological applications, making it a valuable scaffold for drug discovery efforts aimed at addressing various diseases. Continued exploration of its derivatives promises to yield novel therapeutic agents with improved efficacy and safety profiles.